4-Amino-3-(2,4-dichlorophenyl)-4-oxobutanoic acid

Specification

• CAS No.: 1520394-17-5
• Molecular Formula: C10H9Cl2NO3
• Molecular Weight: 262.09
• IUPAC Name: 4-amino-3-(2,4-dichlorophenyl)-4-oxobutanoic acid
• Standard InChI: InChI=1S/C10H9Cl2NO3/c11-5-1-2-6(8(12)3-5)7(10(13)16)4-9(14)15/h1-3,7H,4H2,(H2,13,16)(H,14,15)
• Standard InChI Key: QMGNTJQZTUVCKD-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)C(CC(=O)O)C(=O)N

Introduction

Structural and Molecular Characteristics

Core Chemical Architecture

The compound’s IUPAC name, 4-amino-3-(2,4-dichlorophenyl)-4-oxobutanoic acid, reflects its functional groups:

• A butanoic acid chain (C4H7O2) with a ketone (=O) at position 4.

• An amino group (-NH2) at position 4.

• A 2,4-dichlorophenyl aromatic ring at position 3.

The molecular formula is C10H9Cl2NO3, with a molecular weight of 284.6 g/mol (hydrochloride salt form). Key structural features include:

Property	Value
Molecular Formula	C10H9Cl2NO3
Molecular Weight	284.6 g/mol
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	3
Rotatable Bonds	4

Tautomerism and Conformational Flexibility

The presence of both ketone and amino groups enables tautomeric equilibria, particularly between keto-enol forms. Density functional theory (DFT) studies on analogous compounds (e.g., 4-[(3,5-dichlorophenyl)amino]-2-methylidene-4-oxobutanoic acid) reveal planar geometries stabilized by intramolecular hydrogen bonding between the amino group and ketone oxygen.

Synthesis and Derivative Formation

Key Derivatives and Modifications

Derivatization focuses on enhancing bioactivity or optical properties:

• Pyridazinones: Cyclization with hydrazines yields pyridazin-3(2H)-one derivatives, which exhibit antimicrobial activity.

• Thienopyrimidopyridazinones: Reaction with thiophene precursors produces fused heterocycles with nonlinear optical (NLO) behavior.

Spectroscopic Characterization

Vibrational Spectroscopy

Fourier transform infrared (FTIR) and Raman spectra of analogous compounds reveal:

• C=O Stretching: Strong bands at 1,719–1,730 cm⁻¹ for the ketone and carboxylic acid groups.

• N-H Vibrations: Broad peaks near 3,300 cm⁻¹ indicative of primary amines.

Nuclear Magnetic Resonance (NMR)

1H-NMR data for the hydrochloride salt (CID 14857793) include:

• Aromatic Protons: Multiplet at δ 7.20–8.12 ppm (2,4-dichlorophenyl ring).

• Aliphatic Protons:

  • CH2 groups at δ 3.17–4.03 ppm.

  • NH2 resonance at δ 11.15 ppm.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) of the free acid shows a molecular ion peak at m/z 284.9934 (calculated for C10H9Cl2NO3). Fragmentation patterns involve loss of CO2 (44 Da) and HCl (36 Da).

Computational and Docking Studies

Docking with Biological Targets

Autodock Vina simulations indicate strong binding (ΔG = -9.2 kcal/mol) between pyridazinone derivatives and Mycobacterium tuberculosis enoyl-ACP reductase. Key interactions include:

• Hydrogen bonds with Tyr158 and NAD+ cofactor.

• Hydrophobic contacts with Phe149 and Ala191.